Cas no 14704-09-7 (Diphenidol Impurity 14)

Diphenidol Impurity 14 structure
Diphenidol Impurity 14 structure
Product Name:Diphenidol Impurity 14
CAS No:14704-09-7
MF:C15H16O2
MW:228.286344528198
CID:5730858
Update Time:2023-12-06

Diphenidol Impurity 14 Chemical and Physical Properties

Names and Identifiers

    • Benzhydrol, α-(methoxymethyl)- (7CI, 8CI)
    • α-(Methoxymethyl)-α-phenylbenzenemethanol (ACI)
    • 1-Hydroxy-2-methoxy-1,1-diphenylethane
    • 2-Methoxy-1,1-diphenylethanol
    • Diphenidol Impurity 14
    • Inchi： 1S/C15H16O2/c1-17-12-15(16,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,16H,12H2,1H3
    • InChI Key： OBFNFHJIBBPOJT-UHFFFAOYSA-N
    • SMILES： OC(COC)(C1C=CC=CC=1)C1C=CC=CC=1

Diphenidol Impurity 14 Production Method

Production Method 1

591-51-5 591-51-5
4079-52-1 4079-52-1
14704-09-7 14704-09-7
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Butyl ether ;  0 °C → rt; overnight, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  0 °C
Reference
Tandem Acid/Pd-Catalyzed Reductive Rearrangement of Glycol Derivatives
Schmidt, Tanno A.; Ciszek, Benjamin; Kathe, Prasad; Fleischer, Ivana, Chemistry - A European Journal, 2020, 26(16), 3641-3646

Production Method 2

3938-96-3 3938-96-3
14704-09-7 14704-09-7
4079-52-1 4079-52-1
Reaction Conditions
1.1 Solvents: Diethyl ether
Reference
Reaction of organometallic reagents with ethyl trifluoroacetate and diethyl oxalate. Formation of trifluoromethyl ketones and α-keto esters via stable tetrahedral adducts
Creary, Xavier, Journal of Organic Chemistry, 1987, 52(22), 5026-30

Production Method 3

119-61-9 119-61-9
14704-15-5 14704-15-5
14704-09-7 14704-09-7
464-72-2 464-72-2
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Methyl, dimethoxy-
Reference
Methoxymethyllithium from chloromethyl methyl ether and lithium in methylal
Schoellkopf, Ulrich; Kueppers, Hermann; Traenckner, Hans J.; Pitteroff, Walter, Justus Liebigs Annalen der Chemie, 1967, 704, 120-5

Production Method 4

119-61-9 119-61-9
104267-19-8 104267-19-8
14704-09-7 14704-09-7
91-01-0 91-01-0
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
Reference
Photochemical electron-transfer reactions of 1,1-diarylethylenes
Mattes, Susan L.; Farid, Samir, Journal of the American Chemical Society, 1986, 108(23), 7356-61

Diphenidol Impurity 14 Raw materials

Diphenidol Impurity 14 Preparation Products

Diphenidol Impurity 14 Related Literature

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